2-Chloro-5-nitrobenzamide oxime
Overview
Description
2-Chloro-5-nitrobenzamide oxime is a chemical compound with the molecular formula C7H6ClN3O3 . It is a product used for proteomics research .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C7H6ClN3O3 . The molecular weight of this compound is 215.596 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 215.596 and a linear formula of C7H6ClN3O3 .Scientific Research Applications
DNA Damage and Repair Mechanisms
Studies have investigated the cytotoxicity mechanisms of various compounds through DNA damage, particularly focusing on the role of free radicals and oxidative stress. For instance, the cytotoxicity of peroxynitrite, an oxidant formed by the reaction of nitric oxide with superoxide anion, has been linked to DNA strand breakage and activation of poly (ADP-ribose) synthetase (PARS), leading to cellular energy depletion (Szabó et al., 1996). This mechanism suggests a possible area of research for compounds like 2-Chloro-5-nitrobenzamide oxime, which could interact similarly with DNA or influence oxidative stress pathways.
Reductive Chemistry in Drug Design
The reductive chemistry of certain compounds has been explored for their selective toxicity towards hypoxic cells, a characteristic beneficial for anticancer drug design. One example is the study of bioreductive drugs whose cytotoxicity under hypoxic conditions is due to the enzymatic reduction of nitro groups to amine or hydroxylamine (Palmer et al., 1995). Research into this compound might explore its reductive chemistry and potential application in targeting hypoxic tumor environments.
Molecular Engineering and Crystal Design
Research into hydrogen and halogen bonding in molecular crystals highlights the potential for designing materials with specific properties. Studies on molecular tapes mediated by strong O–H⋯N hydrogen bonds and weak C–I⋯O interactions in complexes demonstrate the intricate balance between these interactions for crystal engineering (Saha et al., 2005). This research avenue might be relevant for this compound in designing new materials or studying its crystal structure.
Antioxidant and Neuroprotective Research
The exploration of compounds with antioxidant and neuroprotective properties, such as oxyresveratrol derivatives, suggests a potential research direction for this compound in investigating its antioxidant capacity or protective effects against oxidative stress-induced cellular damage (Hur et al., 2013).
Safety and Hazards
properties
IUPAC Name |
2-chloro-N'-hydroxy-5-nitrobenzenecarboximidamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3O3/c8-6-2-1-4(11(13)14)3-5(6)7(9)10-12/h1-3,12H,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPQGGKLALGDINR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])C(=NO)N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C=C1[N+](=O)[O-])/C(=N/O)/N)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00649655 |
Source
|
| Record name | 2-Chloro-N'-hydroxy-5-nitrobenzene-1-carboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00649655 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
886365-81-7 |
Source
|
| Record name | 2-Chloro-N-hydroxy-5-nitrobenzenecarboximidamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=886365-81-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Chloro-N'-hydroxy-5-nitrobenzene-1-carboximidamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00649655 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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